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Compound of Interest

Compound Name: H-Trp-phe-OH

Cat. No.: B1583778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for the dipeptide H-Trp-Phe-OH,

also known as Tryptophyl-Phenylalanine. This dipeptide is formed from the amino acids

tryptophan and phenylalanine and is a subject of interest in various research and development

fields, including pharmaceutical development and neuroscience.

Quantitative Data Summary
The fundamental molecular properties of H-Trp-Phe-OH are summarized in the table below.

These values are critical for experimental design, analytical method development, and

computational modeling.

Parameter Value References

Molecular Formula C₂₀H₂₁N₃O₃ [1][2][3][4][5]

Molecular Weight 351.41 g/mol [1][3][6]

Monoisotopic Mass 351.158291553 Da [2][7]
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The dipeptide H-Trp-Phe-OH is structurally composed of two amino acid residues, L-

Tryptophan and L-Phenylalanine, linked by a peptide bond. The diagram below illustrates this

fundamental relationship.
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Caption: Logical diagram illustrating the formation of H-Trp-Phe-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. Trp-Phe | C20H21N3O3 | CID 4427709 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. chemscene.com [chemscene.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1583778?utm_src=pdf-body
https://www.benchchem.com/product/b1583778?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583778?utm_src=pdf-body
https://www.benchchem.com/product/b1583778?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/fr/products/06188
https://pubchem.ncbi.nlm.nih.gov/compound/Trp-Phe
https://www.chemscene.com/product/24587-41-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. H-PHE-TRP-OH synthesis - chemicalbook [chemicalbook.com]

5. echemi.com [echemi.com]

6. medchemexpress.com [medchemexpress.com]

7. Human Metabolome Database: Showing metabocard for Tryptophyl-Phenylalanine
(HMDB0029090) [hmdb.ca]

To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical Properties
of H-Trp-Phe-OH (Tryptophyl-Phenylalanine)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1583778#h-trp-phe-oh-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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